Cas no 97483-83-5 (L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-(9CI))

• Product name: L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-(9CI)
• CAS No: 97483-83-5
• MF: C₁₀₈H₁₉₂N₃₂O₂₆S
• MW: 2386.94388
• CID: 806695
• PubChem ID: 16131001

L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-(9CI)
• L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-al
• L-Leucinamide,L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L
• PYL(a)
• PYLA
• 97483-83-5
• Peptide tyrosine leucine amide
• L-leucinamide, L-tyrosyl-L-valyl-L-arginylglycyl-L-methionyl-L-alanyl-L-seryl-L-lysyl-L-alanylglycyl-L-alanyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-isoleucyl-L-alanyl-L-lysyl-L-valyl-L-alanyl-L-leucyl-L-lysyl-L-alanyl-
• DTXSID90243000

• Inchi： InChI=1S/C108H192N32O26S/c1-21-59(11)85(139-94(153)63(15)121-80(143)51-118-88(147)61(13)122-97(156)74(34-25-29-44-111)132-103(162)79(54-141)136-93(152)65(17)124-99(158)76(41-47-167-20)129-82(145)53-120-96(155)71(36-31-46-117-108(115)116)133-105(164)84(58(9)10)137-95(154)70(113)50-68-37-39-69(142)40-38-68)106(165)125-62(14)89(148)119-52-81(144)128-72(32-23-27-42-109)100(159)140-86(60(12)22-2)107(166)127-66(18)90(149)130-75(35-26-30-45-112)101(160)138-83(57(7)8)104(163)126-67(19)92(151)135-78(49-56(5)6)102(161)131-73(33-24-28-43-110)98(157)123-64(16)91(150)134-77(87(114)146)48-55(3)4/h37-40,55-67,70-79,83-86,141-142H,21-36,41-54,109-113H2,1-20H3,(H2,114,146)(H,118,147)(H,119,148)(H,120,155)(H,121,143)(H,122,156)(H,123,157)(H,124,158)(H,125,165)(H,126,163)(H,127,166)(H,128,144)(H,129,145)(H,130,149)(H,131,161)(H,132,162)(H,133,164)(H,134,150)(H,135,151)(H,136,152)(H,137,154)(H,138,160)(H,139,153)(H,140,159)(H4,115,116,117)/t59-,60-,61-,62-,63-,64-,65-,66-,67-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,83-,84-,85-,86-/m0/s1
• InChI Key： XDIBENCZHISDAW-UYDIGURTSA-N
• SMILES： CCC(C)C(C(=O)NC(C)C(=O)NCC(=O)NC(CCCCN)C(=O)NC(C(C)CC)C(=O)NC(C)C(=O)NC(CCCCN)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(CC(C)C)C(=O)N)NC(=O)C(C)NC(=O)CNC(=O)C(C)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(C)NC(=O)C(CCSC)NC(=O)CNC(=O)C(CCCNC(=N)N)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)N

Computed Properties

• Exact Mass: 2386.4439804g/mol
• Monoisotopic Mass: 2385.4406255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 167
• Rotatable Bond Count: 84
• Complexity: 4970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.1
• Tautomer Count: 1001
• Topological Polar Surface Area: 970Ų